1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-(3-chlorophenyl)piperazin-1-yl]methanethione
• InChI: InChI=1S/C18H17ClN2O2S/c19-14-2-1-3-15(11-14)20-6-8-21(9-7-20)18(24)13-4-5-16-17(10-13)23-12-22-16/h1-5,10-11H,6-9,12H2
• InChI Key: AGCCYFQBWLFQII-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=S)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H17ClN2O2S
• Molecular Weight: 360.9 g/mol

Description

1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine, also known as BDPC, is a chemical compound that belongs to the class of piperazine derivatives. This compound has been widely studied for its potential applications in scientific research, particularly in the field of pharmacology and neuroscience. In

Mechanism of Action

1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine exerts its effects by binding to and modulating the activity of various neurotransmitter receptors in the brain. It has been shown to have agonistic effects on the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine also has antagonistic effects on the 5-HT2A receptor, which is involved in the regulation of perception and cognition. Additionally, 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine has been shown to have partial agonistic effects on the dopamine D2 receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which can lead to changes in mood, motivation, and reward processing. Additionally, 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine has been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine in lab experiments is its high selectivity for specific neurotransmitter receptors. This allows researchers to study the effects of these receptors in isolation, without the confounding effects of other neurotransmitters or receptors. Additionally, 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine has a relatively long half-life, which allows for longer experimental durations. However, one of the main limitations of using 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine in lab experiments is its potential for off-target effects, particularly at higher doses. Additionally, 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine can be difficult to obtain in high-purity form, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine. One area of interest is the development of more selective and potent 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine analogs, which could be used to study the effects of specific neurotransmitter receptors with greater precision. Additionally, researchers could explore the potential therapeutic applications of 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine, particularly in the treatment of mood and anxiety disorders. Finally, researchers could use 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine as a tool to study the effects of neurotransmitter receptors on more complex behaviors and cognitive processes, such as decision-making and social interaction.
In conclusion, 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. Its high selectivity for specific neurotransmitter receptors has made it a valuable tool for studying the mechanisms of action of various neurotransmitters and receptors in the brain. While there are limitations to its use in lab experiments, there are many potential future directions for research on 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine, including the development of more selective and potent analogs, and the exploration of its therapeutic applications.

Synthesis Methods

1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine can be synthesized through the reaction of 1-(1,3-benzodioxol-5-yl)propan-2-amine with thionyl chloride, followed by the reaction with 3-chlorophenylpiperazine. This synthesis method has been well-documented in scientific literature and has been used by researchers to obtain high-purity 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine for their experiments.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine has been widely used in scientific research as a tool to study the mechanisms of action of various neurotransmitters and receptors in the brain. It has been shown to have affinity for the serotonin 5-HT1A and 5-HT2A receptors, as well as the dopamine D2 receptor. Researchers have used 1-(1,3-benzodioxol-5-ylcarbonothioyl)-4-(3-chlorophenyl)piperazine to study the effects of these receptors on various physiological and behavioral processes, including anxiety, depression, and addiction.